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Compound Focus: Osoresnontrine

CAS No.: 1189767-28-9

Cat. No.: S521137

The table below summarizes the key biochemical characteristics of Osoresnontrine as a selective PDE9A

inhibitor.

Property Value |/ Description

PDE9A IC 52 nM [1] [2] [3]

Molecular 311.34 Da [1] [3]
Weight

Molecular C16H17N505 [1]
Formula

CAS Number  1189767-28-9 [1] [2] [3]

Purity >98% [1]

Solubility Soluble in DMSO to >100 mM [1]

Selectivity Weak activity against PDE1A (ICgq 1.4 uM) and PDE1C (ICgq 1.0 pM). Activity against
Profile PDE2A, PDE3A, PDE4B, PDE5A, PDE6AB, PDE7A, and PDE10A is negligible (ICs >

10 uM) 1] [2].

Mechanism of Action and Signaling Pathway
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Osoresnontrine functions by potently and selectively inhibiting Phosphodiesterase 9A (PDE9A). PDE9A is
an enzyme that hydrolyzes and breaks down cyclic guanosine monophosphate (cGMP), a critical second
messenger in cellular signaling [4]. By inhibiting PDE9A, Osoresnontrine elevates and prolongs the
intracellular levels of cGMP, which leads to the enhanced activation of downstream effectors like protein

kinase G (PKG). This cGMP-PKG signaling pathway influences various physiological processes.

Research indicates that PDE9A preferentially regulates cGMP pools generated by natriuretic peptide (NP)
signaling via particulate guanylyl cyclase (pGC), rather than those generated by nitric oxide (NO) signaling
through soluble guanylyl cyclase (sGC) [5] [6] [4]. This key distinction differentiates it from other PDEs like
PDESA and makes the NP-cGMP-PKG pathway a target for therapeutic intervention.

The following diagram illustrates the proposed signaling pathway regulated by PDE9A inhibition and its
potential functional outcomes, particularly in the context of central nervous system (CNS) and

cardiovascular research.
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Proposed Experimental Applications

While detailed, step-by-step laboratory protocols for using Osoresnontrine are not fully elaborated in the

available public literature, the following outlines its application based on cited research contexts.

¢ In Vitro Cell-Based Assays

o Purpose: To investigate the role of PDE9A in models of cardiac hypertrophy or cognitive
function.

o General Method: Treat primary neonatal rat cardiomyocytes (RNCMs/NRCMSs) or neuronal cell
cultures with a hypertrophic stimulus (e.g., 100 uM Phenylephrine (PE) or 1 uM Endothelin-1
(ET-1)) or other relevant stressor. Co-incubate with Osoresnontrine (a reference concentration
is 500 nM) [7].

o Key Readouts:

= Hypertrophy: Measure cell surface area and expression of fetal genes (e.g., Nppa,
Nppb).

= ¢cGMP Signaling: Quantify intracellular cGMP levels using ELISA or similar techniques.

= PKG Activity: Assess downstream PKG activation.

o Validation: The anti-hypertrophic effects of PDE9A inhibition are blocked by PKG inhibitors,
confirming the pathway's specificity [5].

¢ In Vivo Animal Studies

o Purpose: To evaluate the therapeutic potential of Osoresnontrine in disease models.

o General Method: Administer Osoresnontrine orally to rodent models of disease. For example,
in a rat model of isoproterenol (ISO)-induced heart failure, Osoresnontrine was administered
at doses of 1, 3, and 9 mg-kg—*-d—* for three weeks [7].

o Key Readouts:

= Cardiac Function: Assessed via echocardiography (e.qg., ejection fraction, fractional
shortening).

= Molecular Analysis: Measure myocardial cGMP levels, phosphorylation of key proteins
like phospholamban (PLB), and expression of SERCAZ2a in heart tissue post-sacrifice [7].

Research Context and Potential

Osoresnontrine has been primarily investigated for potential use in central nervous system (CNS) disorders

and cardiovascular diseases.
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CNS Applications: Due to its brain penetrance, it has been studied as a potential treatment for
Alzheimer's disease and schizophrenia, with the aim of enhancing memory and cognitive function
[1] [6].

Cardiovascular Applications: Preclinical studies show that PDE9A inhibition protects against
pathological cardiac hypertrophy, improves calcium handling, and postpones the transition to heart
failure by upregulating the NP-cGMP-PKG pathway [5] [4] [7].

I hope these structured application notes provide a solid foundation for your research planning. Should you

require further details on a specific experimental area, please feel free to ask.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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